Cas no 137990-82-0 (tert-butyl N-(3-chloro-2-oxo-propyl)carbamate)

• Product Name: tert-butyl N-(3-chloro-2-oxo-propyl)carbamate
• CAS No: 137990-82-0
• MF: C₈H₁₄ClNO₃
• MW: 207.654661655426
• MDL: MFCD17215749
• CID: 902037
• PubChem ID: 15731323
• Update Time: 2025-05-21

tert-butyl N-(3-chloro-2-oxo-propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-chloro-2-oxopropyl)carbamate
• Carbamic acid, (3-chloro-2-oxopropyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(3-chloro-2-oxopropyl)carbamate
• tert-butyl N-(3-chloro-2-oxo-propyl)carbamate
• CARBAMIC ACID, (3-CHLORO-2-OXOPROPYL)-, 1,1-DIMETHYLETHYL ESTER
• CS-0311792
• AS-78152
• tert-Butyl(3-chloro-2-oxopropyl)carbamate
• t-Butyl (3-chloro-2-oxopropyl)carbamate
• MFCD17215749
• D97538
• SCHEMBL13000099
• DTXSID00577580
• DB-029567
• 137990-82-0
• EN300-885029
• UCZJERMRQOJXHU-UHFFFAOYSA-N

• MDL： MFCD17215749
• Inchi： 1S/C8H14ClNO3/c1-8(2,3)13-7(12)10-5-6(11)4-9/h4-5H2,1-3H3,(H,10,12)
• InChI Key： UCZJERMRQOJXHU-UHFFFAOYSA-N
• SMILES： ClCC(CNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 207.06632
• Monoisotopic Mass: 207.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

Additional information on tert-butyl N-(3-chloro-2-oxo-propyl)carbamate

Comprehensive Overview of tert-butyl N-(3-chloro-2-oxo-propyl)carbamate (CAS No. 137990-82-0)

tert-butyl N-(3-chloro-2-oxo-propyl)carbamate, identified by its CAS number 137990-82-0, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate esters, which are known for their versatility in synthetic chemistry. The presence of both tert-butyl and chloro functional groups makes it a valuable intermediate in the synthesis of more complex molecules. Researchers often explore its applications in drug discovery, particularly in the development of protease inhibitors and other bioactive agents.

In recent years, the demand for tert-butyl N-(3-chloro-2-oxo-propyl)carbamate has surged due to its role in green chemistry and sustainable synthesis. With growing environmental concerns, scientists are focusing on eco-friendly methodologies, and this compound’s reactivity aligns well with such goals. Its chloro moiety allows for selective substitutions, reducing waste in multi-step reactions. This aligns with the broader trend of optimizing atom economy and minimizing hazardous byproducts, a hot topic in modern organic chemistry.

Another area of interest is the compound’s potential in peptide modification. The carbamate group is a common protecting group in peptide synthesis, and the tert-butyl variant offers enhanced stability under acidic conditions. This property is critical for researchers working on peptide-based therapeutics, a field experiencing rapid growth due to advancements in biotechnology. Questions like “How to improve peptide yield using carbamate protectors?” or “What are the best practices for tert-butyl carbamate deprotection?” are frequently searched in academic and industrial forums, highlighting its relevance.

The compound’s CAS number 137990-82-0 is often cross-referenced in patent literature, particularly in filings related to small-molecule drugs and crop protection agents. Its structural features enable the creation of derivatives with tailored properties, addressing specific challenges in drug solubility or pesticide efficacy. For instance, modifications of the 2-oxo-propyl segment can influence pharmacokinetics, a key consideration in preclinical development.

From a technical standpoint, tert-butyl N-(3-chloro-2-oxo-propyl)carbamate is typically handled under controlled conditions due to its reactivity. However, its non-hazardous nature under standard lab protocols makes it accessible for routine use. Safety data sheets emphasize standard precautions, such as avoiding prolonged exposure and using personal protective equipment (PPE), which aligns with general lab safety trends. Searches for “safe handling of chloro-carbamates” or “storage recommendations for tert-butyl carbamates” reflect user concerns in this area.

In summary, tert-butyl N-(3-chloro-2-oxo-propyl)carbamate (CAS No. 137990-82-0) is a multifaceted compound bridging gaps between academic research and industrial applications. Its utility in peptide chemistry, green synthesis, and drug development ensures its continued prominence in scientific literature. As the focus on sustainable and efficient chemical processes grows, this compound’s role is likely to expand, answering emerging questions in synthetic methodology and molecular design.